2-[2-(2-methoxyphenoxy)propanamido]-N-[(pyridin-3-yl)methyl]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide

• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 2-[2-(2-methoxyphenoxy)propanoylamino]-N-(pyridin-3-ylmethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C24H25N3O4S/c1-15(31-19-10-4-3-9-18(19)30-2)22(28)27-24-21(17-8-5-11-20(17)32-24)23(29)26-14-16-7-6-12-25-13-16/h3-4,6-7,9-10,12-13,15H,5,8,11,14H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: JZNDWIBXJCCFEZ-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=C(C2=C(S1)CCC2)C(=O)NCC3=CN=CC=C3)OC4=CC=CC=C4OC

Description

2-[2-(2-methoxyphenoxy)propanamido]-N-[(pyridin-3-yl)methyl]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a synthetic derivative of cyclopenta[b]thiophene and has shown promising results in various research fields.

Mechanism of Action

The mechanism of action of 2-[2-(2-methoxyphenoxy)propanamido]-N-[(pyridin-3-yl)methyl]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide is not fully understood. However, studies have shown that this compound can interact with various cellular targets, including enzymes and receptors, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(2-methoxyphenoxy)propanamido]-N-[(pyridin-3-yl)methyl]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide can have various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, modulate immune responses, and regulate neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(2-methoxyphenoxy)propanamido]-N-[(pyridin-3-yl)methyl]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide in lab experiments is its potential to target specific cellular pathways, making it a useful tool in studying various biological processes. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

The potential applications of 2-[2-(2-methoxyphenoxy)propanamido]-N-[(pyridin-3-yl)methyl]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide in scientific research are vast, and there are many future directions for further study. Some of the potential areas of research include exploring the compound's potential as a therapeutic agent for various diseases, investigating its mechanism of action in more detail, and optimizing its synthesis method to improve yield and scalability.
In conclusion, 2-[2-(2-methoxyphenoxy)propanamido]-N-[(pyridin-3-yl)methyl]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide is a compound with significant potential in scientific research. Its complex synthesis method and potential applications in various research fields make it a promising tool for further study and exploration.

Synthesis Methods

The synthesis of 2-[2-(2-methoxyphenoxy)propanamido]-N-[(pyridin-3-yl)methyl]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide is a complex process involving multiple steps. The synthesis method involves the use of various reagents and solvents, and the process requires careful monitoring and optimization to obtain a high yield of the final product.

Scientific Research Applications

2-[2-(2-methoxyphenoxy)propanamido]-N-[(pyridin-3-yl)methyl]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various research fields, including cancer research, neuroscience, and immunology.